Cas no 157544-59-7 (O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose)

• Product Name: O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose
• CAS No: 157544-59-7
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• CID: 2916851
• PubChem ID: 6857717
• Update Time: 2024-03-01

O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• O-β-D-glucopyranosyl-(1-4)-O-β-D-glucopyranosyl-(1-3)-β-D-glucose
• 1,3:1,4-b-Glucotriose (B)
• O-beta-D-Glucopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranose
• (2R,3R,4S,5R,6R)-4-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-(hydroxymethyl)oxane-2,3,5-triol
• (2R,3R,4S,5R,6R)-4-(((2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,5-triol
• WURCS=2.0/1,3,2/[a2122h-1b_1-5]/1-1-1/a3-b1_b4-c1
• 157544-59-7
• beta-D-gluco-hexopyranosyl-(1->4)-beta-D-gluco-hexopyranosyl-(1->3)-beta-D-gluco-hexopyranose
• Glc(b1-4)Glc(b1-3)b-Glc
• CHEBI:151947

• Inchi： 1S/C18H32O16/c19-1-4-7(22)9(24)11(26)17(31-4)33-14-6(3-21)32-18(12(27)10(14)25)34-15-8(23)5(2-20)30-16(29)13(15)28/h4-29H,1-3H2/t4-,5-,6-,7-,8-,9+,10-,11-,12-,13-,14-,15+,16-,17+,18+/m1/s1
• InChI Key： NLCKNAHSPSUVER-YTJFHSSISA-N
• SMILES： O([C@@]1([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)[C@H]1[C@@H]([C@@H](O)[C@H](O[C@]2([H])[C@H]([C@H](O)O[C@H](CO)[C@H]2O)O)O[C@@H]1CO)O

Computed Properties

• Exact Mass: 504.16903493g/mol
• Monoisotopic Mass: 504.16903493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 269Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 232-237 ºC
• Solubility: Dissolution (38 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides